Cas no 167306-96-9 (Benzonitrile,2,6-difluoro-4-(trans-4-propylcyclohexyl)-)

• Product Name: Benzonitrile,2,6-difluoro-4-(trans-4-propylcyclohexyl)-
• CAS No: 167306-96-9
• MF: C₁₆H₁₉F₂N
• MW: 263.325571298599
• MDL: MFCD11053470
• CID: 110916
• PubChem ID: 23282169
• Update Time: 2025-04-18

Benzonitrile,2,6-difluoro-4-(trans-4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,6-difluoro-4-(trans-4-propylcyclohexyl)-
• 4-(TRANS-4-PENTYLCYCLOHEXYL)-1-FLUOROBENZENE
• PCH 3N.F.F
• 2,6-Difluoro-4-(trans-4-propylcyclohexyl)benzonitrile
• Benzonitrile, 2,6-difluoro-4-(trans-4-propylcyclohexyl)-
• BS-48132
• AKOS040766984
• 2,6-difluoro-4-(trans-4-propylcyclohexyl)-Benzonitrile
• trans-2,6-Difluoro-4-(4-propyl-cyclohexyl)-benzonitrile
• SCHEMBL5580486
• 167306-96-9
• SCHEMBL8132163
• C16H19F2N
• SCHEMBL14274411
• MFCD11053470
• DTXSID601213210
• 2,6-difluoro-4-(4-propylcyclohexyl)benzonitrile
• 2,6-DIFLUORO-4-[(1S,4R)-4-PROPYLCYCLOHEXYL]BENZONITRILE
• KTBIKJACWUFHMI-UHFFFAOYSA-N
• KTBIKJACWUFHMI-HAQNSBGRSA-N

• MDL： MFCD11053470
• Inchi： 1S/C16H19F2N/c1-2-3-11-4-6-12(7-5-11)13-8-15(17)14(10-19)16(18)9-13/h8-9,11-12H,2-7H2,1H3
• InChI Key： KTBIKJACWUFHMI-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=C(C=1)C1CCC(CCC)CC1)F

Computed Properties

• Exact Mass: 263.14900
• Monoisotopic Mass: 263.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 334.1±42.0 °C at 760 mmHg
• Flash Point: 155.9±27.9 °C
• Refractive Index: 1.506
• Solubility: Insuluble (1.9E-4 g/L) (25 ºC),
• PSA: 23.79000
• LogP: 4.91038
• Vapor Pressure: No data available

Benzonitrile,2,6-difluoro-4-(trans-4-propylcyclohexyl)- Security Information

• Signal Word：warning
• Hazard Statement： H413 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H413 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better